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Compound of Interest

Compound Name: Acetonitrile

Cat. No.: B125043 Get Quote

Technical Support Center: HPLC Pump Check
Valve Troubleshooting
This guide provides troubleshooting assistance for researchers, scientists, and drug

development professionals experiencing issues with sticky check valves in their HPLC pumps,

with a particular focus on problems arising from the use of acetonitrile.

Frequently Asked Questions (FAQs)
Q1: What are the common symptoms of a sticky HPLC pump check valve?

A sticky or failing check valve, particularly the inlet check valve, can lead to a variety of

symptoms that affect the performance of your HPLC system. These include:

Fluctuating backpressure: Unstable pressure readings are a primary indicator of a check

valve issue.

Inconsistent flow rate: The pump may fail to deliver a consistent volume of mobile phase,

leading to variable retention times.

No pressure buildup: The pump may run, but no pressure is generated in the system.[1]

Pump failing to prime: Difficulty in priming the pump can be caused by a check valve that is

not seating correctly.
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Erratic baseline: An unstable baseline on the chromatogram can be a consequence of

inconsistent mobile phase delivery.[2]

Ghost peaks: The appearance of unexpected peaks in the chromatogram can sometimes be

traced back to check valve problems.[2]

Q2: Why does acetonitrile seem to cause check valves to stick?

The use of acetonitrile as a mobile phase component is frequently associated with sticky

check valves.[3][4] This is often attributed to the formation of a polymer residue or a very

smooth film on the surfaces of the ruby ball and sapphire seat within the check valve.[3][5] This

ultrasmooth surface can cause the ball to "stick" to the seat due to surface tension, rather than

a chemical bond.[3][5] While some have speculated about acetonitrile polymerization, this is

considered rare under typical HPLC conditions.[6][7] The issue appears to be more prevalent

with ruby/sapphire check valves.[7][8]

Q3: Can the quality of acetonitrile affect check valve performance?

Yes, the quality and handling of acetonitrile can play a role. While the problem has been

reported across various brands of acetonitrile, impurities or contaminants in lower-grade

solvents can exacerbate the issue.[3][6] It is also crucial to prevent contamination of the mobile

phase with dust or other particulates, which can independently cause check valves to fail.[9]

Q4: Are there alternatives to ruby/sapphire check valves that are less prone to sticking with

acetonitrile?

Yes, ceramic check valves are often recommended as an alternative for applications involving

high concentrations of acetonitrile.[7][8][10] These are reported to be less susceptible to the

sticking phenomenon observed with ruby and sapphire components.[1]

Q5: How can I differentiate between a sticky check valve and other HPLC pump issues?

A simple diagnostic test can help determine if the inlet check valve is the culprit. Introduce a

small air bubble into the inlet tubing while the pump is running. If the bubble does not move or

moves erratically towards the pump, it is a strong indication of an inlet check valve problem.[9]

Troubleshooting Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/analytical-chemistry/small-molecule-hplc/hplc-troubleshooting-guide
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/analytical-chemistry/small-molecule-hplc/hplc-troubleshooting-guide
https://www.benchchem.com/product/b125043?utm_src=pdf-body
https://www.benchchem.com/product/b125043?utm_src=pdf-body
https://www.chromatographyonline.com/view/check-valves-and-acetonitrile
https://lctsbible.com/2008/06/01/check-valves-and-acetonitrile/
https://www.chromatographyonline.com/view/check-valves-and-acetonitrile
https://www.idex-hs.com/resources/resources-detail/check-valves-guide
https://www.chromatographyonline.com/view/check-valves-and-acetonitrile
https://www.idex-hs.com/resources/resources-detail/check-valves-guide
https://www.benchchem.com/product/b125043?utm_src=pdf-body
https://www.thermofisher.com/blog/analyteguru/trouble-with-hilic-acn-how-to-stabilize-your-hplc-operations/
https://axionlabs.com/chromatography-training/can-acetonitrile-cause-amine-impurities-to-form-deposits-in-hplc-pump/
https://axionlabs.com/chromatography-training/can-acetonitrile-cause-amine-impurities-to-form-deposits-in-hplc-pump/
https://www.youtube.com/watch?v=7oIXdZ_-8H0
https://www.benchchem.com/product/b125043?utm_src=pdf-body
https://www.benchchem.com/product/b125043?utm_src=pdf-body
https://www.benchchem.com/product/b125043?utm_src=pdf-body
https://www.chromatographyonline.com/view/check-valves-and-acetonitrile
https://www.thermofisher.com/blog/analyteguru/trouble-with-hilic-acn-how-to-stabilize-your-hplc-operations/
https://www.hplc-asi.com/content/files/White%20Page%20Maintenance%20&%20Trouble%20Shooting%20Tips%20for%20Replacement%20Parts.pdf
https://www.benchchem.com/product/b125043?utm_src=pdf-body
https://www.benchchem.com/product/b125043?utm_src=pdf-body
https://axionlabs.com/chromatography-training/can-acetonitrile-cause-amine-impurities-to-form-deposits-in-hplc-pump/
https://www.youtube.com/watch?v=7oIXdZ_-8H0
https://www.chromforum.org/viewtopic.php?t=6871
https://www.chromforum.org/viewtopic.php?t=22963
https://www.hplc-asi.com/content/files/White%20Page%20Maintenance%20&%20Trouble%20Shooting%20Tips%20for%20Replacement%20Parts.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Guide 1: Initial Troubleshooting Steps for a Suspected
Sticky Check Valve
If you suspect a sticky check valve, follow these initial steps to try and resolve the issue without

removing the valve from the pump.

Experimental Protocol:

Flush the pump with an alternative solvent: Switch the mobile phase to 100% isopropanol

(IPA) or methanol.

Set a moderate flow rate: Set the pump to a flow rate of 1-5 mL/min.

Flush for an extended period: Allow the pump to flush for at least 30-60 minutes. This can

often dissolve or dislodge the residue causing the sticking.

Gradually reintroduce the original mobile phase: If the issue is resolved, gradually

reintroduce your acetonitrile-containing mobile phase.

Consider a "shock" treatment: For stubborn cases, rapidly switching between a polar solvent

(like water) and a less polar organic solvent (like isopropanol) can sometimes help dislodge

particles.

Guide 2: Cleaning a Removed Check Valve using
Sonication
If flushing the pump does not resolve the issue, the check valve may need to be removed and

sonicated. Caution: Always consult your HPLC manufacturer's manual for instructions on how

to safely remove and reinstall check valves.

Experimental Protocol:

Safely remove the check valve: Following the manufacturer's instructions, carefully remove

the suspected check valve from the pump head.

Prepare a cleaning solution: Place the check valve in a small beaker containing HPLC-grade

methanol or isopropanol.[3]
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Sonicate the check valve: Place the beaker in an ultrasonic bath and sonicate for 5-10

minutes. Note: Prolonged sonication can potentially damage the delicate check valve

components.[9]

Rinse thoroughly: After sonication, rinse the check valve thoroughly with fresh, clean

methanol or isopropanol.

Dry the check valve: Use a gentle stream of clean, oil-free nitrogen or air to dry the check

valve completely before reinstallation.

Reinstall and test: Carefully reinstall the check valve according to the manufacturer's

instructions and test the pump performance.

Data Summary
Troubleshooting
Method

Description
Reported
Effectiveness

Key
Considerations

Solvent Flushing

Flushing the pump

with alternative

solvents like

isopropanol or

methanol.

Often effective for

minor sticking issues.

[7][8]

A good first-line

troubleshooting step.

Sonication

Ultrasonic cleaning of

the removed check

valve in a suitable

solvent.

Highly effective for

removing stubborn

residues.[3]

Risk of damaging the

check valve with

excessive sonication.

[9]

Switching to Ceramic

Check Valves

Replacing standard

ruby/sapphire check

valves with ceramic

alternatives.

Recommended for

long-term prevention

when using high

concentrations of

acetonitrile.[1][7][10]

A hardware upgrade

that can prevent future

issues.

Adding Water to

Acetonitrile

Maintaining a small

percentage (e.g., 5%)

of water in the

acetonitrile mobile

phase.

Can help prevent the

sticking phenomenon.

[1]

May not be suitable

for all applications

(e.g., normal phase

chromatography).
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Preventative Measures
To minimize the occurrence of sticky check valves when using acetonitrile, consider the

following preventative measures:

Use high-quality solvents: Always use HPLC-grade acetonitrile and other mobile phase

components.[6]

Filter your mobile phases: Use a 0.45 µm or smaller filter to remove any particulate matter

from your mobile phases before use.

Proper pump shutdown: When shutting down the HPLC system for an extended period, flush

the pump and lines with a storage solvent like isopropanol or a methanol/water mixture to

prevent the drying of salts and the formation of residues.[6]

Regular preventative maintenance: Adhere to a regular maintenance schedule for your

HPLC system, including the inspection and cleaning of check valves.

Avoid buffer precipitation: When using buffered mobile phases with high concentrations of

acetonitrile, be mindful of the buffer's solubility to prevent precipitation, which can also

cause check valve failure.[7][8] It is recommended to keep buffer concentrations below 25

mM.[7]
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Symptom Identified:
Erratic Pressure / No Flow

Action: Flush Pump
with Isopropanol/Methanol

Check: Is Pressure Stable?

Resolution: Issue Resolved
Resume Operation

Yes

Action: Remove Check Valve
for Cleaning

No

Action: Sonicate Check Valve
in Methanol/Isopropanol

Action: Reinstall and Test Pump

Check: Is Pressure Stable?

Yes

Action: Replace Check Valve

No

Resolution: Contact
Technical Support

Click to download full resolution via product page

Caption: Troubleshooting workflow for sticky HPLC check valves.
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Logical Relationship of Causes and Solutions

Potential Causes

Troubleshooting Solutions

Acetonitrile Residue Formation

Forms a smooth film on valve components

Solvent Flushing

Dissolves residues and dislodges particles

Sonication

Vigorous cleaning of removed parts

Replace Check Valve

Use of ceramic valves to prevent recurrence

Preventative Measures

Regular flushing and solvent filtering

Buffer Precipitation

Salts crystallize in the valve

Particulate Contamination

Debris obstructs valve movement

Click to download full resolution via product page

Caption: Relationship between causes of sticky check valves and their solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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